molecular formula C9H11F2NO2Si B8691140 2,6-Difluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid

2,6-Difluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid

Cat. No.: B8691140
M. Wt: 231.27 g/mol
InChI Key: FOCBWYNVFMCWQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Difluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H11F2NO2Si and its molecular weight is 231.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11F2NO2Si

Molecular Weight

231.27 g/mol

IUPAC Name

2,6-difluoro-5-trimethylsilylpyridine-3-carboxylic acid

InChI

InChI=1S/C9H11F2NO2Si/c1-15(2,3)6-4-5(9(13)14)7(10)12-8(6)11/h4H,1-3H3,(H,13,14)

InChI Key

FOCBWYNVFMCWQD-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C1=C(N=C(C(=C1)C(=O)O)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,6-Difluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid (1.17 g, 5.05 mmol) was dissolved in a mixture of DCM (20 mL) and MeOH (5 mL) and treated with (trimethylsilyl)diazomethane (2.0 m in diethyl ether, 5.0 mL, 10.00 mmol). [2,6-Difluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid was synthesized according to M. Schlosser and T. Rausis, Eur. J. Org. Chem., 2004, pp 1018-1024]. The derived solution was maintained at rt for 1 hour. Evaporation under reduced pressure and purification using the by silica gel chromatography (hexane to ethyl actetate gradient) gave the desired methyl 2,6-difluoro-5-(trimethylsilyl)nicotinate.
Quantity
1.17 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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